molecular formula C18H16Cl2N2O3 B268206 3,5-dichloro-N-[3-(4-morpholinylcarbonyl)phenyl]benzamide

3,5-dichloro-N-[3-(4-morpholinylcarbonyl)phenyl]benzamide

Cat. No. B268206
M. Wt: 379.2 g/mol
InChI Key: KZNHXXCFPGDGJV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3,5-dichloro-N-[3-(4-morpholinylcarbonyl)phenyl]benzamide, also known as DMOG, is a chemical compound that has gained significant attention in scientific research due to its ability to mimic hypoxia, a condition where the body's tissues are deprived of oxygen. DMOG is a hypoxia-mimicking agent that has been used to study the effects of hypoxia on various biological systems.

Mechanism of Action

3,5-dichloro-N-[3-(4-morpholinylcarbonyl)phenyl]benzamide works by inhibiting the activity of prolyl hydroxylase domain-containing enzymes (PHDs), which are responsible for the degradation of hypoxia-inducible factor (HIF). HIF is a transcription factor that plays a critical role in the cellular response to hypoxia. When oxygen levels are low, HIF is stabilized and activates the expression of genes that promote cell survival under hypoxic conditions. By inhibiting PHD activity, 3,5-dichloro-N-[3-(4-morpholinylcarbonyl)phenyl]benzamide stabilizes HIF and mimics the effects of hypoxia.
Biochemical and Physiological Effects:
3,5-dichloro-N-[3-(4-morpholinylcarbonyl)phenyl]benzamide has been shown to have a wide range of biochemical and physiological effects. It has been shown to induce the expression of genes involved in angiogenesis, erythropoiesis, and glucose metabolism. 3,5-dichloro-N-[3-(4-morpholinylcarbonyl)phenyl]benzamide has also been shown to inhibit the proliferation of cancer cells and induce apoptosis in some cancer cell lines. In addition, 3,5-dichloro-N-[3-(4-morpholinylcarbonyl)phenyl]benzamide has been shown to have anti-inflammatory effects and can reduce the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3,5-dichloro-N-[3-(4-morpholinylcarbonyl)phenyl]benzamide in lab experiments is its ability to mimic hypoxia without the need for specialized equipment or conditions. 3,5-dichloro-N-[3-(4-morpholinylcarbonyl)phenyl]benzamide is also relatively easy to obtain and has a long shelf life. However, there are some limitations to using 3,5-dichloro-N-[3-(4-morpholinylcarbonyl)phenyl]benzamide in lab experiments. One limitation is that 3,5-dichloro-N-[3-(4-morpholinylcarbonyl)phenyl]benzamide may not fully replicate the effects of hypoxia, as it only targets one aspect of the hypoxia response. In addition, the effects of 3,5-dichloro-N-[3-(4-morpholinylcarbonyl)phenyl]benzamide may vary depending on the cell type and experimental conditions used.

Future Directions

There are many potential future directions for research involving 3,5-dichloro-N-[3-(4-morpholinylcarbonyl)phenyl]benzamide. One area of interest is the use of 3,5-dichloro-N-[3-(4-morpholinylcarbonyl)phenyl]benzamide as a therapeutic agent for diseases that involve hypoxia, such as cancer and ischemic heart disease. Another area of interest is the development of new hypoxia-mimicking agents that target different aspects of the hypoxia response. Finally, there is a need for more research to fully understand the effects of 3,5-dichloro-N-[3-(4-morpholinylcarbonyl)phenyl]benzamide on different biological systems and to determine the optimal experimental conditions for its use.

Synthesis Methods

3,5-dichloro-N-[3-(4-morpholinylcarbonyl)phenyl]benzamide is synthesized by reacting 3,5-dichlorobenzoyl chloride with 3-aminophenyl morpholine in the presence of triethylamine. The resulting product is then purified by column chromatography to obtain pure 3,5-dichloro-N-[3-(4-morpholinylcarbonyl)phenyl]benzamide. This synthesis method has been well established in the literature and has been used by many researchers to obtain 3,5-dichloro-N-[3-(4-morpholinylcarbonyl)phenyl]benzamide for their experiments.

Scientific Research Applications

3,5-dichloro-N-[3-(4-morpholinylcarbonyl)phenyl]benzamide has been used extensively in scientific research to study the effects of hypoxia on various biological systems. Hypoxia is a condition that occurs when the body's tissues are deprived of oxygen, and it can have a significant impact on cellular metabolism and function. 3,5-dichloro-N-[3-(4-morpholinylcarbonyl)phenyl]benzamide has been used as a hypoxia-mimicking agent to study the effects of hypoxia on cellular metabolism, gene expression, and protein synthesis.

properties

Product Name

3,5-dichloro-N-[3-(4-morpholinylcarbonyl)phenyl]benzamide

Molecular Formula

C18H16Cl2N2O3

Molecular Weight

379.2 g/mol

IUPAC Name

3,5-dichloro-N-[3-(morpholine-4-carbonyl)phenyl]benzamide

InChI

InChI=1S/C18H16Cl2N2O3/c19-14-8-13(9-15(20)11-14)17(23)21-16-3-1-2-12(10-16)18(24)22-4-6-25-7-5-22/h1-3,8-11H,4-7H2,(H,21,23)

InChI Key

KZNHXXCFPGDGJV-UHFFFAOYSA-N

SMILES

C1COCCN1C(=O)C2=CC(=CC=C2)NC(=O)C3=CC(=CC(=C3)Cl)Cl

Canonical SMILES

C1COCCN1C(=O)C2=CC(=CC=C2)NC(=O)C3=CC(=CC(=C3)Cl)Cl

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.